2-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethoxy]-9-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C23H25N3O3/c1-17-6-5-11-26-21(27)15-20(24-23(17)26)29-16-22(28)25-12-9-19(10-13-25)14-18-7-3-2-4-8-18/h2-8,11,15,19H,9-10,12-14,16H2,1H3
• InChI Key: CLXHCEJWFHGJSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=CC2=O)OCC(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

2-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Aldose Reductase Inhibitors and Antioxidant Activity

2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives, related to the compound , have been studied for their potential as selective aldose reductase inhibitors, which could be beneficial in treating diabetic complications. These derivatives have shown inhibitory activity in the micromolar/submicromolar range, with certain structural modifications enhancing their potency. Additionally, these compounds exhibit significant antioxidant properties, indicating their potential in combating oxidative stress-related diseases (La Motta et al., 2007).

Dual Cholinesterase and Aβ-Aggregation Inhibitors

A novel class of 2,4-disubstituted pyrimidines, structurally similar to the compound in focus, has been explored for their dual activity as cholinesterase inhibitors and amyloid-β (Aβ)-aggregation inhibitors. These compounds hold promise in Alzheimer's disease treatment, with certain derivatives showing potent inhibitory effects on acetylcholinesterase and butyrylcholinesterase, as well as the ability to inhibit Aβ-aggregation, a key factor in Alzheimer's pathology (Mohamed et al., 2011).

Insecticidal and Antibacterial Potential

Pyrimidine-linked pyrazole heterocyclics, bearing resemblance to the compound , have been synthesized and evaluated for their insecticidal and antibacterial activities. These studies reveal the potential of such compounds in developing new insecticides and antibacterial agents, with the structure-activity relationship providing insights into designing more effective molecules (Deohate & Palaspagar, 2020).

Antitumor Activity

Derivatives of pyrido[1,2-a]pyrimidin-4-one have been synthesized and shown to possess antitumor activities. These compounds, through various structural modifications, have demonstrated potential in inhibiting tumor growth, making them candidates for further exploration in cancer therapy (Grivsky et al., 1980).